Cas no 912896-36-7 (1-butyl-4-{1-2-(4-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)

• Product Name: 1-butyl-4-{1-2-(4-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• CAS No: 912896-36-7
• MF: C₂₄H₂₉N₃O₃
• MW: 407.50536608696
• CID: 5425974
• PubChem ID: 16615354
• Update Time: 2025-07-26

1-butyl-4-{1-2-(4-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• AKOS001374096
• 1-butyl-4-{1-[2-(4-methoxyphenoxy)ethyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• 912896-36-7
• 1-butyl-4-[1-[2-(4-methoxyphenoxy)ethyl]benzimidazol-2-yl]pyrrolidin-2-one
• AKOS016323063
• Z237598980
• 1-butyl-4-{1-[2-(4-methoxyphenoxy)ethyl]-1H-benzimidazol-2-yl}pyrrolidin-2-one
• 1-butyl-4-(1-(2-(4-methoxyphenoxy)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• 1-butyl-4-{1-[2-(4-methoxyphenoxy)ethyl]benzimidazol-2-yl}pyrrolidin-2-one
• VU0493279-1
• F3320-0056
• STK824924
• 1-Butyl-4-[1-[2-(4-methoxyphenoxy)ethyl]-1H-benzimidazol-2-yl]-2-pyrrolidinone
• 1-butyl-4-{1-2-(4-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

• Inchi： 1S/C24H29N3O3/c1-3-4-13-26-17-18(16-23(26)28)24-25-21-7-5-6-8-22(21)27(24)14-15-30-20-11-9-19(29-2)10-12-20/h5-12,18H,3-4,13-17H2,1-2H3
• InChI Key： YHLBTVKKFWLLGZ-UHFFFAOYSA-N
• SMILES： N1(CCCC)CC(C2N(CCOC3=CC=C(OC)C=C3)C3=CC=CC=C3N=2)CC1=O

Computed Properties

• Exact Mass: 407.22089180g/mol
• Monoisotopic Mass: 407.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 56.6Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 640.5±55.0 °C(Predicted)
• pka: 4.80±0.10(Predicted)

Additional information on 1-butyl-4-{1-2-(4-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

Compound CAS No 912896-36-7: 1-butyl-4-{1-[2-(4-methoxyphenoxy)ethyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

The compound CAS No 912896-36-7, known as 1-butyl-4-{1-[2-(4-methoxyphenoxy)ethyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

CAS No 912896-36-7 is characterized by its complex molecular structure, which includes a pyrrolidinone ring fused with a benzodiazole moiety and a butyl group substitution. The presence of the benzodiazole group imparts unique electronic properties, making this compound a candidate for advanced chemical reactions and bioactive studies.

Recent studies have highlighted the potential of 1-butyl-substituted benzodiazole derivatives in modulating cellular signaling pathways, particularly in cancer biology and neurodegenerative diseases. The incorporation of the methoxyphenoxy group further enhances the compound's bioavailability and selectivity, making it a valuable tool in drug discovery.

The synthesis of CAS No 912896-36-7 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring the compound's reliability for experimental use.

In terms of chemical properties, CAS No 912896-36-7 exhibits remarkable stability under physiological conditions, which is crucial for its application in biological systems. Its solubility profile has been extensively studied, revealing optimal dissolution characteristics in both aqueous and organic solvents.

The application of this compound extends beyond pharmacology; it has shown promise in material science as a precursor for advanced polymers and optoelectronic materials. The benzodiazole moiety contributes to the compound's ability to form stable supramolecular assemblies, which are essential for the development of new materials with tailored properties.

As research on CAS No 912896-36-{7 continues to advance, its role in cutting-edge scientific endeavors becomes increasingly evident. From drug delivery systems to nanotechnology applications, this compound stands at the forefront of innovation in modern chemistry.